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Compound of Interest

Compound Name: Cytochalasin R

Cat. No.: B12372462

Introduction

Cytochalasins are a group of cell-permeable fungal metabolites that are potent inhibitors of
actin polymerization.[1][2] They exert their effects by binding to the barbed, fast-growing end of
actin filaments, which blocks both the assembly and disassembly of actin monomers.[1][3] This
disruption of the actin cytoskeleton leads to various cellular effects, including changes in cell
morphology, inhibition of cell division and movement, and in some cases, apoptosis.[1] The
most commonly used cytochalasins in cell culture are Cytochalasin B and Cytochalasin D.
While the user requested information on "Cytochalasin R," this is not a standard designation in
scientific literature. It is possible this is a typographical error or refers to a rare derivative. This
document provides a general protocol for the preparation of cytochalasin stock solutions, with
specific data provided for the widely studied Cytochalasin B and D, which can serve as a guide
for other derivatives.

Mechanism of Action

Cytochalasins interfere with actin dynamics, a fundamental process for various cellular
functions such as cell motility, cytokinesis, and phagocytosis.[4] Cytochalasin D is known to be
a more potent inhibitor of actin polymerization than Cytochalasin B. Unlike Cytochalasin B,
Cytochalasin D does not inhibit monosaccharide transport across the plasma membrane.

Quantitative Data Summary
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The following table summarizes the key quantitative data for Cytochalasin B and Cytochalasin

D.
Property Cytochalasin B Cytochalasin D
Molecular Weight 479.61 g/mol 507.62 g/mol
Molecular Formula C29H37NOs C30H37NOe

Appearance

Crystalline solid[5]

White solid[6]

Purity

=298%

>98%[6]

Solubility in DMSO

Soluble to 10 mM with gentle

warming

Soluble to 25 mg/mL][6]

Storage of Powder

-20°C

-20°C[6]

Storage of Stock Solution

Stable for up to 3 months at
-20°C[6]

Stable for up to 3 months at
-20°C[6]

Working Concentration

0.5- 10 pM

0.1 -2 pM[7]

Experimental Protocols

Materials:

e Cytochalasin B or Cytochalasin D powder

e Dimethyl sulfoxide (DMSO), sterile

« Sterile microcentrifuge tubes

» Pipettes and sterile, filtered pipette tips

e \ortex mixer

e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Cytochalasin D Stock Solution:
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e Precaution: Cytochalasins are toxic and should be handled with care in a well-ventilated
area, wearing appropriate PPE.[8]

o Calculate the required mass:

o Molecular Weight of Cytochalasin D = 507.62 g/mol .

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (g) = 10 mmol/L * 1 L/2000 mL * 0.001 L * 507.62 g/mol = 0.0050762 g = 5.08 mg.

e Weigh the powder:

o Carefully weigh out 5.08 mg of Cytochalasin D powder and place it in a sterile
microcentrifuge tube.

e Dissolve in DMSO:

o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Cytochalasin D
powder.

o Vortex the tube until the powder is completely dissolved. Gentle warming may be required.

» Aliquot and Store:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]

o Store the aliquots at -20°C. The stock solution is stable for at least 3 months when stored
properly.[6]

Working Solution Preparation:

o To prepare a working solution, dilute the 10 mM stock solution in pre-warmed cell culture
medium to the desired final concentration.

o Example: To prepare 1 mL of a 1 uM working solution, add 0.1 pL of the 10 mM stock
solution to 999.9 uL of cell culture medium.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/126/832/c2743dat.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/CytochalasinD_man.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/CytochalasinD_man.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

¢ The final concentration of DMSO in the cell culture medium should be kept low (typically

below 0.1%) as it can be toxic to cells.
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Caption: Mechanism of Cytochalasin action on actin polymerization.
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Caption: Workflow for preparing Cytochalasin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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